4-chloro-N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]benzamide

• IUPAC Name: 4-chloro-N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]benzamide
• InChI: InChI=1S/C15H9Cl2N3O2/c16-10-7-5-9(6-8-10)13(21)18-15-20-19-14(22-15)11-3-1-2-4-12(11)17/h1-8H,(H,18,20,21)
• InChI Key: MRKMEJRNNRONJR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NN=C(O2)NC(=O)C3=CC=C(C=C3)Cl)Cl
• Molecular Formula: C15H9Cl2N3O2
• Molecular Weight: 334.2 g/mol
• CAS No.: 865249-25-8

Description

4-chloro-N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]benzamide is a useful research compound. Its molecular formula is C15H9Cl2N3O2 and its molecular weight is 334.16. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

RET Kinase Inhibitors for Cancer Therapy

Compounds structurally related to 4-chloro-N-(5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl)benzamide, specifically 4-chloro-benzamides with substituted five-membered heteroaryl rings, have been explored for their potential as RET kinase inhibitors. These compounds, including ones with a 1,2,4-oxadiazole moiety, demonstrated moderate to high potency in inhibiting RET kinase activity, potentially offering a new avenue for cancer therapy. Their ability to inhibit cell proliferation driven by RET mutations presents them as promising lead compounds for further investigation (Han et al., 2016).

Antimycobacterial Activity

The search for new antimycobacterial agents led to the synthesis and evaluation of N-(4-(5-aryl-3-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-pyrazol-1-yl)phenyl)-4-amide derivatives. Among these, a compound with a similar structural motif to 4-chloro-N-(5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl)benzamide showed significant activity against Mycobacterium tuberculosis, highlighting the antimycobacterial potential of such derivatives (Nayak et al., 2016).

Anticancer Properties

A series of benzamides incorporating the 1,3,4-oxadiazole moiety and various other functional groups have been synthesized and evaluated for their anticancer activities across several cancer cell lines. These studies indicate that specific structural modifications can significantly enhance their anticancer efficacy, making them valuable candidates for drug development (Ravinaik et al., 2021).

Antimicrobial Evaluation

Compounds featuring the 1,3,4-oxadiazole ring have been synthesized and tested for their antimicrobial properties. Studies show that some of these compounds exhibit potent antimicrobial activity against a range of Gram-positive and Gram-negative bacteria, as well as antifungal activity, suggesting their potential as antimicrobial agents (Kapadiya et al., 2020).

Mechanism of Action

Target of Action

The compound “4-chloro-N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]benzamide” is a type of benzamide derivative . Benzamide derivatives have been found to have various biological activities, including antitumoral and anticonvulsive activities . .

Mode of Action

The mode of action of benzamide derivatives can vary greatly depending on their specific structure and the target they interact with. Some benzamide derivatives have been found to inhibit certain enzymes or interact with specific receptors, leading to their biological effects

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of a compound depend on its chemical structure. Benzamide derivatives, in general, can have varied ADME properties